Cas no 22342-18-3 (1-Pentanone,1-(4-morpholinyl)-)

1-Pentanone,1-(4-morpholinyl)- structure
22342-18-3 structure
Product Name:1-Pentanone,1-(4-morpholinyl)-
CAS No:22342-18-3
MF:C9H17NO2
MW:171.23678278923
CID:279107
PubChem ID:304104
Update Time:2025-04-19

1-Pentanone,1-(4-morpholinyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Pentanone,1-(4-morpholinyl)-
    • 1-morpholin-4-ylpentan-1-one
    • 1-(morpholin-4-yl)pentan-1-one
    • 4-(1-oxopentyl)morpholine
    • 4-pentanoyl-morpholine
    • 4-Valeryl-morpholin
    • 4-valeryl-morpholine
    • AC1L7481
    • NSC195033
    • Pentanoic acid, morpholide
    • STK182235
    • SureCN253804
    • Valeriansaeure-morpholid
    • AASPBTJOWALDEO-UHFFFAOYSA-N
    • NSC-195033
    • SCHEMBL253804
    • AKOS003847094
    • 1-morpholinopentan-1-one
    • DTXSID80307781
    • 1-MORPHOLINO-1-PENTANONE
    • 22342-18-3
    • Inchi: 1S/C9H17NO2/c1-2-3-4-9(11)10-5-7-12-8-6-10/h2-8H2,1H3
    • InChI Key: AASPBTJOWALDEO-UHFFFAOYSA-N
    • SMILES: O1CCN(C(CCCC)=O)CC1

Computed Properties

  • Exact Mass: 171.12601
  • Monoisotopic Mass: 171.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • Density: 1.011
  • Boiling Point: 298.3°Cat760mmHg
  • Flash Point: 134.2°C
  • Refractive Index: 1.463
  • PSA: 29.54
  • LogP: 0.97330
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